![molecular formula C9H21ClN2O B1528861 2-Amino-N-(sec-butyl)-3-methylbutanamide hydrochloride CAS No. 1236262-91-1](/img/structure/B1528861.png)
2-Amino-N-(sec-butyl)-3-methylbutanamide hydrochloride
Overview
Description
2-Amino-N-(sec-butyl)-3-methylbutanamide hydrochloride, also known as SBMBH, is an organic compound used in various scientific studies. It is a derivative of butanamide, which is a type of amide that is made up of a carboxylic acid and an amine. The hydrochloride salt is an important component of many pharmaceutical and biochemical applications, and it is also used in a variety of laboratory experiments.
Scientific Research Applications
Aromatase Inhibitors
Aromatase inhibitors, which include compounds with alkyl substitutions similar to 2-Amino-N-(sec-butyl)-3-methylbutanamide hydrochloride, have been synthesized and evaluated for their potential in inhibiting estrogen biosynthesis. This is particularly relevant for the treatment of hormone-dependent breast cancer, highlighting the importance of such compounds in therapeutic applications R. Hartmann, C. Batzl, 1986.
Metabolism and Photoalteration Studies
Research on the metabolism and photoalteration of compounds with structural similarities, such as 2-sec-butyl-4,6-dinitrophenol and its derivatives, sheds light on their environmental fate and toxicological impact. These studies are crucial for understanding the environmental persistence and toxicity of agricultural chemicals S. K. Bandal, J. Casida, 1972.
Extraction and Separation Technologies
Compounds with sec-butyl groups have been explored for their utility in the extraction and separation of metals. For example, the use of N,N-dialkyl amides for solvent extraction of thorium from nitric acid medium into ionic liquids demonstrates the potential of such compounds in enhancing the efficiency and selectivity of metal extraction processes A. Rao, B. S. Tomar, 2016.
Insecticidal Activities
The metabolism of insecticidally active compounds, including those with sec-butyl groups, has been studied to understand their mode of action and potential for pest control. These studies contribute to the development of new insecticides with specific action mechanisms Yanli Deng, C. Palmer, R. Toia, J. Casida, 1990.
Phytotoxicity and Herbicide Development
Research on derivatives of chloro- and dichlorobenzoic acids, including those with sec-butyl amide groups, has explored their phytotoxic action. This line of research is critical for the development of selective herbicides that target specific weed species without harming crops A. Baruffini, P. Borgna, 1978.
properties
IUPAC Name |
2-amino-N-butan-2-yl-3-methylbutanamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O.ClH/c1-5-7(4)11-9(12)8(10)6(2)3;/h6-8H,5,10H2,1-4H3,(H,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOCBYWWBHVBWFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C(C(C)C)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-(sec-butyl)-3-methylbutanamide hydrochloride | |
CAS RN |
1236262-91-1 | |
Record name | Butanamide, 2-amino-3-methyl-N-(1-methylpropyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1236262-91-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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